Cas no 676469-64-0 (5-Methyl-7-(pentafluoroethyl)pyrazolo1,5-apyrimidine-2-carboxylic Acid)

5-Methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a fluorinated pyrazolopyrimidine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a pentafluoroethyl group and a carboxylic acid moiety, enhances its reactivity and potential as a versatile intermediate in synthetic chemistry. The compound's electron-withdrawing substituents contribute to its stability and suitability for further functionalization. Its pyrazolopyrimidine core is of particular interest in medicinal chemistry due to its bioisosteric properties, often utilized in the design of kinase inhibitors and other bioactive molecules. This compound is typically handled under controlled conditions due to its specialized reactivity profile.

5-Methyl-7-(pentafluoroethyl)pyrazolo1,5-apyrimidine-2-carboxylic Acid structure

676469-64-0 structure

Product Name:5-Methyl-7-(pentafluoroethyl)pyrazolo1,5-apyrimidine-2-carboxylic Acid

CAS No:676469-64-0

MF:C₁₀H₆F₅N₃O₂

MW:295.16555929184

MDL:MFCD04045222

CID:3029658

PubChem ID:4768061

Update Time:2025-10-15

5-Methyl-7-(pentafluoroethyl)pyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5-METHYL-7-PENTAFLUOROETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
- 676469-64-0
- EN300-228915
- G19814
- BCB46964
- BBL039749
- 5-methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- STK349264
- MFCD04045222
- C10H6F5N3O2
- AKOS000305988
- Z2106590151
- CS-0240537
- 5-Methyl-7-(pentafluoroethyl)pyrazolo1,5-apyrimidine-2-carboxylic Acid
- MDL： MFCD04045222
- Inchi： 1S/C10H6F5N3O2/c1-4-2-6(9(11,12)10(13,14)15)18-7(16-4)3-5(17-18)8(19)20/h2-3H,1H3,(H,19,20)
- InChI Key： KIKRREFYESDODB-UHFFFAOYSA-N
- SMILES： FC(C(F)(F)F)(C1=CC(C)=NC2=CC(C(=O)O)=NN12)F

Computed Properties

Exact Mass: 295.03801725Da
Monoisotopic Mass: 295.03801725Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 67.5Å²

5-Methyl-7-(pentafluoroethyl)pyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

5-Methyl-7-(pentafluoroethyl)pyrazolo1,5-apyrimidine-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B489728-5mg	5-Methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid	676469-64-0		5mg	$ 50.00	2022-06-07
TRC	B489728-10mg	5-Methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid	676469-64-0		10mg	$ 65.00	2022-06-07
TRC	B489728-50mg	5-Methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid	676469-64-0		50mg	$ 95.00	2022-06-07
abcr	AB498718-250 mg	5-Methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676469-64-0		250MG	€198.50	2022-03-24
abcr	AB498718-500 mg	5-Methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676469-64-0		500MG	€264.80	2022-03-24
abcr	AB498718-1 g	5-Methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676469-64-0		1g	€309.00	2022-03-24
abcr	AB498718-5 g	5-Methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676469-64-0		5g	€752.70	2022-03-24
Chemenu	CM480790-1g	5-methyl-7-(pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676469-64-0	95%+	1g	$354	2023-02-17
Fluorochem	027993-1g	5-Methyl-7-pentafluoroethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid	676469-64-0		1g	￡210.00	2022-02-28
Fluorochem	027993-5g	5-Methyl-7-pentafluoroethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid	676469-64-0		5g	￡591.00	2022-02-28